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Gisadenafil Besylate at a Glance

The table below summarizes the core quantitative data available for Gisadenafil besylate.

Parameter Specification / Value

CAS Number 334827-98-4 [1] [2] [3]

Molecular Formula C₂₃H₃₃N₇O₅S•C₆H₆O₃S [1] [2]

Molecular Weight 677.79 g/mol [1] [2] [3]

Biological Activity Potent PDE5 inhibitor [1] [2] [3]

IC₅₀ for PDE5 1.23 nM [2] [3]

Selectivity >100-fold selectivity for PDE5 over PDE6 [2] [3]

Bioavailability Orally bioavailable [2] [3]

Purity ≥98% (HPLC) [2] or >99% [3]

Research Use Agreement Sold for research purposes under agreement from Pfizer Inc [2].
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Benchmarking Against Established PDE5 Inhibitors

For a meaningful comparison, the table below benchmarks Gisadenafil against the widely researched PDE5

inhibitors, Sildenafil and Tadalafil. Please note that the data for Sildenafil and Tadalafil is derived from

clinical and consumer-oriented sources, while data for Gisadenafil is from preclinical research specifications.

Parameter
Gisadenafil
Besylate

Sildenafil (Viagra) Tadalafil (Cialis)

Primary Use
(Research Context)

Potent, selective
PDE5 inhibition [2]

[3]

Erectile dysfunction,
Pulmonary arterial

hypertension [4]

Erectile dysfunction, Benign
Prostatic Hyperplasia (BPH)

symptoms [5] [4]

IC₅₀ / Potency 1.23 nM [2] [3] Information missing

(Clinical dosing: 25-100
mg) [5]

Information missing (Clinical

dosing: 2.5-20 mg) [5]

Key Selectivity
Feature

>100-fold selective
over PDE6 [2] [3]

Associated with visual
side effects (PDE6

inhibition) [5]

Information missing

Onset of Action Information missing 30-60 minutes [5] 1-2 hours [5]

Duration of Action Information missing Several hours [5] Up to 36 hours [5]

Bioavailability Orally bioavailable

(preclinical data) [2]

Orally bioavailable

(clinical data) [4]

Orally bioavailable (clinical

data) [4]

Experimental Insights and Potential Mechanisms

A key study provides experimental data on the mechanism of Sildenafil in human bladder tissue, which may

be relevant for understanding the broader class of PDE5 inhibitors to which Gisadenafil belongs [6].

Experimental Protocol: The study used human detrusor (bladder smooth muscle) strips obtained

from patients undergoing cystectomy [6]. The strips were mounted in organ baths with isometric
tension recording. After pre-contraction with carbachol (1 µM), cumulative concentration-response

curves for Sildenafil (10 nM–30 µM) were generated [6].
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Key Findings on Mechanism: The relaxation induced by Sildenafil was significantly inhibited by:

ODQ (10 µM), an inhibitor of guanylate cyclase.
MDL-12,330A (10 µM), an inhibitor of adenylyl cyclase.

Glibenclamide (10 µM), an ATP-sensitive potassium channel blocker.
Iberiotoxin (30 nM) and Apamin (100 nM), blockers of large and small conductance calcium-

activated potassium channels, respectively [6].
Conclusion: This suggests that Sildenafil-induced relaxation involves cGMP-, cAMP- and K+
channel-dependent signalling pathways, with a minor contribution from nitric oxide (NO) [6]. This
multi-pathway mechanism could inform hypotheses for studying Gisadenafil's effects in different

tissues.

PDE5 Inhibitor Mechanism of Action

The following diagram illustrates the general signaling pathway of PDE5 inhibitors, integrating the specific

multi-pathway mechanism revealed by the study above.
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Research Context and Availability

Primary Research Application: Gisadenafil besylate (research code UK-369003) is a potent and
selective PDE5 inhibitor offered by biochemical suppliers like Tocris Bioscience and Santa Cruz
Biotechnology for research purposes only [1] [2] [3]. Its high selectivity profile makes it a valuable
tool compound for dissecting PDE5-specific functions in experimental models.

Licensing Information: Crucially for your guide, Tocris Bioscience explicitly states that it sells
Gisadenafil "for research purposes under agreement from Pfizer Inc," the original patent holder [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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